Cas no 1379166-72-9 (1-Chlorocycloheptane-1-carboxylic acid)

• Product Name: 1-Chlorocycloheptane-1-carboxylic acid
• CAS No: 1379166-72-9
• MF: C₈H₁₃ClO₂
• MW: 176.640621900558
• CID: 5697656
• PubChem ID: 21540891
• Update Time: 2024-03-01

1-Chlorocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1122590
• 1-chlorocycloheptane-1-carboxylic acid
• SCHEMBL1477910
• 1-chlorocycloheptane-1-carboxylicacid
• 1379166-72-9
• Cycloheptanecarboxylic acid, 1-chloro-
• 1-Chlorocycloheptane-1-carboxylic acid

• Inchi： 1S/C8H13ClO2/c9-8(7(10)11)5-3-1-2-4-6-8/h1-6H2,(H,10,11)
• InChI Key： IBCRBAOUYCFFEG-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)O)CCCCCC1

Computed Properties

• Exact Mass: 176.0604073g/mol
• Monoisotopic Mass: 176.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 291.9±23.0 °C(Predicted)
• pka: 3.01±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids